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Compound of Interest

Compound Name: Tinnevellin glucoside

Cat. No.: B192543

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Tinnevellin glucoside is a naphthalene glycoside found in the leaves and pods of Cassia
senna, also known as Tinnevelly senna (Cassia angustifolia). This compound, along with 6-
hydroxymusicin glucoside, can be utilized to differentiate between Alexandrian senna and
Indian senna, as Tinnevellin glucoside is characteristic of the latter. As a glycoside, it is
composed of a sugar moiety (glycone) and a non-sugar moiety (aglycone or genin). The
isolation and purification of Tinnevellin glucoside are essential for studying its
physicochemical properties, biological activities, and potential therapeutic applications.
Glycosides, in general, exhibit a wide range of biological activities, and their isolation is a
critical step in natural product drug discovery.

This document provides a detailed protocol for the isolation of Tinnevellin glucoside from
Cassia senna, based on established methodologies for the extraction and purification of
glycosides and flavonoids from plant materials.

Quantitative Data Summary

The following table summarizes the expected quantitative data from the isolation and
purification of Tinnevellin glucoside. The values presented are hypothetical and serve as a
template for data presentation. Actual yields and purity will vary depending on the starting
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material, extraction method, and purification efficiency. A study on Cassia senna grown in
Pakistan reported total flavonoid content in the leaves to be 1.17 g/100g .

Ultrasound-
Parameter Maceration Soxhlet Extraction Assisted Extraction
(UAE)
Starting Plant Material
1000 1000 1000
)]
Crude Extract Yield
120 150 135
(9
Crude Extract Yield
12% 15% 13.5%
(%)
Fraction Containing
Tinnevellin Glucoside 15 20 18
)]
Purified Tinnevellin
50 75 6

Glucoside (mg)

 To cite this document: BenchChem. [Application Notes and Protocols for the Isolation of
Tinnevellin Glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192543#protocol-for-isolating-tinnevellin-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b192543#protocol-for-isolating-tinnevellin-glucoside
https://www.benchchem.com/product/b192543#protocol-for-isolating-tinnevellin-glucoside
https://www.benchchem.com/product/b192543#protocol-for-isolating-tinnevellin-glucoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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